Cas no 1355248-08-6 (N-[(3-bromo-2-fluorophenyl)methyl]ethanamine)
1355248-08-6 structure
Product Name:N-[(3-bromo-2-fluorophenyl)methyl]ethanamine
CAS No:1355248-08-6
MF:C9H11BrFN
MW:232.092745065689
CID:2771451
PubChem ID:70699695
Update Time:2025-04-21
N-[(3-bromo-2-fluorophenyl)methyl]ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(3-bromo-2-fluorophenyl)methyl]ethanamine
- 1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene;
- MFCD21333081
- SB77002
- 1355248-08-6
- 1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene
- BS-25295
- AKOS024438494
- DTXSID80742810
- CS-0212213
-
- Inchi: 1S/C9H11BrFN/c1-2-12-6-7-4-3-5-8(10)9(7)11/h3-5,12H,2,6H2,1H3
- InChI Key: DHRNGOKGZQVRLP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1F)CNCC
Computed Properties
- Exact Mass: 231.00600
- Monoisotopic Mass: 231.00589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 3.08860
N-[(3-bromo-2-fluorophenyl)methyl]ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD54094-1g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 98% | 1g |
$187.00 | 2024-04-20 | |
| A2B Chem LLC | AD54094-5g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 98% | 5g |
$532.00 | 2024-04-20 | |
| A2B Chem LLC | AD54094-10g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 98% | 10g |
$923.00 | 2024-04-20 | |
| Crysdot LLC | CD12151135-5g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 95+% | 5g |
$452 | 2024-07-23 | |
| Crysdot LLC | CD12151135-10g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 95+% | 10g |
$790 | 2024-07-23 | |
| 1PlusChem | 1P007LU6-1g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 98% | 1g |
$194.00 | 2025-02-22 | |
| 1PlusChem | 1P007LU6-5g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 98% | 5g |
$566.00 | 2025-02-22 | |
| 1PlusChem | 1P007LU6-10g |
1-Bromo-3-(ethylaminomethyl)-2-fluorobenzene |
1355248-08-6 | 98% | 10g |
$978.00 | 2025-02-22 |
N-[(3-bromo-2-fluorophenyl)methyl]ethanamine Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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